Cas no 16743-46-7 (Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium)

• Product Name: Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium
• CAS No: 16743-46-7
• MF: C₂₉H₂₄CrO₄P₂
• MW: 550.442090988159
• CID: 904997
• PubChem ID: 54603165
• Update Time: 2025-04-19

Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium Chemical and Physical Properties

Names and Identifiers

• carbon monoxide,chromium,diphenylphosphaniumylmethyl(diphenyl)phosphanium
• (bis(diphenylphosphino)methane)Cr(CO)4
• (dppm)Cr(CO)4
• [Cr(CO)4(bis(diphenylphosphino)methane)]
• [Cr(CO)4(dppm)]
• Carbon Monoxide
• chromium
• Cr(CO)4(bis(diphenylphosphino)methane)
• Cr(CO)4(dppm)
• diphenylphosphaniumylmethyl(diphenyl)phosphanium
• NSC193743
• tetracarbonyl-bis(diphenylphosphino)methane-chromium(0)
• NSC-193743
• 16743-46-7
• Carbon Monoxide;chromium;diphenylphosphaniumylmethyl(diphenyl)phosphanium

• Inchi： 1S/C25H22P2.4CO.Cr/c1-5-13-22(14-6-1)26(23-15-7-2-8-16-23)21-27(24-17-9-3-10-18-24)25-19-11-4-12-20-25;4*1-2;/h1-20H,21H2;;;;;/p+2
• InChI Key： OUKDFQCDFBOHPH-UHFFFAOYSA-P
• SMILES： [Cr].[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C[PH+](C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

• Exact Mass: 550.055488g/mol
• Monoisotopic Mass: 550.055488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4Ų